Cas no 290368-00-2 (Tert-butyl 3-iodo-1H-indazole-1-carboxylate)

• Product Name: Tert-butyl 3-iodo-1H-indazole-1-carboxylate
• CAS No: 290368-00-2
• MF: C₁₂H₁₃IN₂O₂
• MW: 344.148295164108
• MDL: MFCD09835520
• CID: 249033
• PubChem ID: 11473390
• Update Time: 2025-11-02

Tert-butyl 3-iodo-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Iodo-1H-indazole
• 1-Boc-3-iodoindazole
• 1H-Indazole-1-carboxylicacid, 3-iodo-, 1,1-dimethylethyl ester
• tert-Butyl 3-iodo-1H-indazole-1-carboxylate
• tert-butyl 3-iodoindazole-1-carboxylate
• N-Boc-3-iodoindazole
• t-butyl 3-iodo-1H-indazole-1-carboxylate
• 3-Iodo-indazole-1-carboxylic acid tert-butyl ester
• DHNSGIOEVGLLOI-UHFFFAOYSA-N
• 1-t-butoxycarbonyl-3-iodo-1H-indazole
• MB07837
• FCH2714454
• OR303121
• SY027959
• AB0023994
• ST2413888
• AX81
• SCHEMBL155708
• AKOS015836918
• FT-0678218
• MFCD09835520
• 1H-INDAZOLE-1-CARBOXYLIC ACID, 3-IODO-, 1,1-DIMETHYLETHYL ESTER
• 290368-00-2
• SS-4437
• AM20050315
• tert-butyl3-iodo-1H-indazole-1-carboxylate
• CS-W006628
• BB 0260409
• DTXSID80467071
• ALBB-034547
• Tert-butyl 3-iodo-1H-indazole-1-carboxylate

• MDL： MFCD09835520
• Inchi： 1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-9-7-5-4-6-8(9)10(13)14-15/h4-7H,1-3H3
• InChI Key： DHNSGIOEVGLLOI-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=CC=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 344.00200
• Monoisotopic Mass: 344.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.65
• Melting Point: 117 ºC
• Boiling Point: 398°Cat760mmHg
• Flash Point: 194.5°C
• PSA: 44.12000
• LogP: 3.42410

Tert-butyl 3-iodo-1H-indazole-1-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Tert-butyl 3-iodo-1H-indazole-1-carboxylate

Comprehensive Guide to Tert-butyl 3-iodo-1H-indazole-1-carboxylate (CAS No. 290368-00-2)

Tert-butyl 3-iodo-1H-indazole-1-carboxylate (CAS No. 290368-00-2) is a specialized indazole derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and development. With its unique iodo-substituted indazole structure, it serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of oncology and neurology.

The molecular formula of Tert-butyl 3-iodo-1H-indazole-1-carboxylate is C₁₂H₁₃IN₂O₂, and it features a tert-butyl carboxylate group attached to the nitrogen of the indazole ring. This structural configuration enhances its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers often utilize this compound to develop small-molecule inhibitors targeting specific enzymes or receptors, addressing critical challenges in modern therapeutics.

One of the key applications of Tert-butyl 3-iodo-1H-indazole-1-carboxylate is in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Its iodo functional group allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of diverse molecular libraries. This adaptability aligns with the growing demand for high-throughput screening in drug discovery, a trending topic in pharmaceutical R&D.

In addition to its pharmaceutical relevance, Tert-butyl 3-iodo-1H-indazole-1-carboxylate is also explored in material science, particularly in the development of organic electronic materials. The indazole core contributes to electron transport properties, making it a candidate for OLEDs and other advanced technologies. This dual utility in both life sciences and materials engineering underscores its interdisciplinary importance.

The market for indazole derivatives like Tert-butyl 3-iodo-1H-indazole-1-carboxylate is expanding, driven by increased investment in precision medicine and targeted therapies. Analysts highlight its role in addressing unmet medical needs, such as resistant cancers and neurodegenerative disorders. As the pharmaceutical industry shifts toward personalized treatment, the demand for high-purity intermediates like this compound is expected to rise significantly.

Quality control is paramount when working with Tert-butyl 3-iodo-1H-indazole-1-carboxylate. Reputable suppliers ensure compliance with GMP standards, providing detailed analytical certificates (e.g., HPLC, NMR) to guarantee purity and consistency. Researchers frequently search for "high-purity indazole carboxylate" or "CAS 290368-00-2 supplier," emphasizing the need for reliable sourcing in academic and industrial settings.

Environmental and safety considerations are also critical when handling Tert-butyl 3-iodo-1H-indazole-1-carboxylate. While it is not classified as hazardous under standard regulations, proper laboratory practices—such as using fume hoods and personal protective equipment—are recommended. Sustainable synthesis methods, including catalytic iodination, are gaining traction to minimize waste and improve efficiency, reflecting broader trends in green chemistry.

In summary, Tert-butyl 3-iodo-1H-indazole-1-carboxylate (CAS No. 290368-00-2) is a multifaceted compound with significant applications in drug development and material science. Its structural versatility, coupled with the rising demand for tailored therapeutics, positions it as a key player in modern chemical research. For researchers seeking innovative solutions, this iodo-indazole derivative offers a robust platform for exploration and discovery.